![molecular formula C6H4N2 B195900 4-Cyanopyridine CAS No. 100-48-1](/img/structure/B195900.png)
4-Cyanopyridine
Overview
Description
4-Cyanopyridine, also known as Isonicotinic acid nitrile or Isonicotinonitrile, is a chemical compound with the empirical formula C6H4N2 . It is used as an intermediate in organic synthesis and pharmaceutical substances like isonicotinylhydrazide, which is used in the treatment of tuberculosis . It can also act as a monodentate ligand in transition metal complexes via the pyridine nitrogen atom, or as a bidentate ligand via both nitrogen atoms .
Synthesis Analysis
This compound is synthesized by the reaction of 4-methylpyridine with ammonia and air in the presence of a catalyst . The reaction of this compound with tertiary aliphatic amines photocatalyzed by fac-tris[2-phenylpyridinato-C2,N]iridium(III) complex was studied .Molecular Structure Analysis
The equilibrium structure of the this compound molecule was determined from experimental data for the first time . The computations performed at the CCSD (T) level agree well with the results of the combined electron diffraction and microwave data analysis .Chemical Reactions Analysis
The reaction of this compound with tertiary aliphatic amines photocatalyzed by fac-tris[2-phenylpyridinato-C2,N]iridium(III) complex was studied . The reactions led to arylation of the α-C–H bond of the amine to form the corresponding pyridin-4-yl derivatives along with unsubstituted pyridine .Physical And Chemical Properties Analysis
This compound is a colorless, flammable, toxic liquid with an unpleasant odor, miscible with water and with most organic solvents . It has a density of 1.1±0.1 g/cm3, a boiling point of 196.3±13.0 °C at 760 mmHg, and a vapour pressure of 0.4±0.4 mmHg at 25°C .Scientific Research Applications
Coordination Polymers and Metal-Organic Frameworks : 4-Cyanopyridine acts as a versatile ligand in transition metal complexes, capable of mono- or bidentate coordination, leading to the formation of polymeric chains and layered structures in compounds like CuCl2(4-CNpy) and NiBr2(4-CNpy). This property is significant for constructing new metal–organic frameworks (Zhao et al., 2017).
Electrochemical Studies : The electroreduction and adsorption of this compound on silver and gold electrodes have been studied using surface-enhanced Raman spectroscopy and other techniques. These studies provide insights into the molecular orientation and behavior of this compound during electrochemical processes (Furukawa et al., 1986), (Pluchery et al., 2001).
Synthesis of Ortho-Substituted Cyanopyridines : The synthesis of ortho-substituted-4-cyanopyridines through lithio intermediate trapping provides an efficient route for preparing various cyanopyridine derivatives, which are crucial in pharmaceutical and agricultural applications (Cailly et al., 2005).
Molecular Force Field Studies : The vibrational spectra of this compound have been analyzed to understand its molecular force field, providing essential data for the study of its metal complexes (Topaçh & Bayari, 1996).
Catalysis and Chemical Transformations : this compound has been used in catalytic processes, such as the homolytic cleavage of B-B bonds and the reduction of various compounds, demonstrating its potential in catalysis (Wang et al., 2016).
Electrodeposition Studies : this compound has been employed in the electrodeposition of gold alloys, influencing the crystalline structure and morphology of electrodeposits (Bozzini et al., 2004).
Structural and Electronic Properties : The study of this compound's molecular structure and its interactions with metals in coordination compounds provides insights into its structural and electronic properties, crucial for applications in materials science (Guergueb et al., 2020).
Mechanism of Action
Target of Action
4-Cyanopyridine, also known as isonicotinonitrile, can act as a ligand in transition metal complexes . It can function as a monodentate ligand via the pyridine nitrogen atom (Npy), or as a bidentate ligand via both nitrogen atoms (Npy and NCN), resulting in a linear bridge between two metal atoms .
Mode of Action
The interaction of this compound with its targets involves the formation of a linear bridge between two metal atoms. This is achieved through the coordination of the compound’s nitrogen atoms with the metal atoms . This interaction results in changes in the structure of the transition metal complexes, influencing their properties and functions .
Biochemical Pathways
This compound is involved in the synthesis of isoniazid, a highly active tuberculostatic compound . The method of synthesizing isonicotinic acid hydrazide from this compound has been described in the patent literature . According to these patents, this compound is reacted with hydrazine hydrate in an aqueous alkaline medium, and the hydrazide is obtained .
Result of Action
The result of this compound’s action is the formation of new polymeric transition metal compounds . These compounds have various structures, including polymeric chains of octahedra and layered structures . The formation of these structures is influenced by the coordination of this compound with the metal atoms .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the formation of the linear bridge between two metal atoms is influenced by the conditions under which the reaction takes place . Additionally, the yield of the reaction is influenced by the conditions of the aqueous alkaline medium in which this compound is reacted with hydrazine hydrate .
Safety and Hazards
Future Directions
4-Cyanopyridine can act as a monodentate ligand in transition metal complexes via the pyridine nitrogen atom (N py), or as a bidentate ligand via both nitrogen atoms (N py and N CN), resulting in a linear bridge between two metal atoms . This property lends itself to the construction of new metal–organic frameworks .
Biochemical Analysis
Biochemical Properties
4-Cyanopyridine interacts with the flavocytochrome P450 BM3 via its pyridine ring nitrogen . This interaction is reversible and provides a useful spectroscopic handle to probe particular aspects of this P450 .
Cellular Effects
In Galleria mellonella larvae, this compound has been found to affect metabolic, antioxidant, and biochemical parameters
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the flavocytochrome P450 BM3 . The reduced P450–this compound adduct displays unusual spectral properties
Metabolic Pathways
This compound is involved in the metabolic pathways of Galleria mellonella larvae
properties
IUPAC Name |
pyridine-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2/c7-5-6-1-3-8-4-2-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPHQHTOMRSGBNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9041528 | |
Record name | 4-Pyridinecarbonitrile | |
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Molecular Weight |
104.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, Off-white crystals with a pungent odor; [Alfa Aesar MSDS] | |
Record name | 4-Pyridinecarbonitrile | |
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Record name | 4-Cyanopyridine | |
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Vapor Pressure |
0.31 [mmHg] | |
Record name | 4-Cyanopyridine | |
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CAS RN |
100-48-1 | |
Record name | 4-Cyanopyridine | |
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Record name | 4-Pyridinecarbonitrile | |
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Record name | Isonicotinonitrile | |
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Record name | 4-Pyridinecarbonitrile | |
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Record name | Isonicotinonitrile | |
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Record name | 4-PYRIDINECARBONITRILE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and structure of 4-cyanopyridine?
A1: this compound has the molecular formula C6H4N2 and a molecular weight of 104.11 g/mol. Structurally, it consists of a pyridine ring with a cyano group (-C≡N) substituted at the 4-position.
Q2: What are the key spectroscopic characteristics of this compound?
A2: this compound exhibits characteristic peaks in various spectroscopic techniques:
- Infrared (IR) spectroscopy: A prominent peak for the cyano group's asymmetric stretching vibration (νas(CN)) appears in the IR spectrum. This peak shifts to higher frequencies when this compound acts as a bidentate ligand coordinating through both nitrogen atoms. []
- Raman spectroscopy: Similar to IR, Raman spectroscopy can also identify the characteristic cyano group stretching vibrations. []
- Nuclear Magnetic Resonance (NMR) spectroscopy: 1H and 13C NMR provide detailed information about the chemical environment of the different atoms within the molecule. [, ]
Q3: How does this compound function as a ligand in transition metal complexes?
A3: this compound demonstrates versatility as a ligand, acting as both a monodentate and bidentate ligand:
- Monodentate: It coordinates to transition metals via the pyridine nitrogen atom (Npy). [, , ]
- Bidentate: It bridges two metal atoms linearly through both the pyridine nitrogen (Npy) and the nitrogen atom of the cyano group (NCN) forming a M(II)-py-CN–M(II) bridge. []
Q4: Can you provide examples of metal complexes containing this compound as a ligand?
A4: Research has yielded various this compound-containing metal complexes:
- Polymeric chains: [CuCl2(4-CNpy)]n, [MnCl2(4-CNpy)]n, [NiCl2(4-CNpy)2]n, and similar compounds form polymeric chains with this compound bridging metal centers. []
- Binuclear complexes: A this compound bridge links a pentacyanoferrate(II) anion and a pentaamineruthenium(II) moiety in a binuclear complex. []
- Porphyrin complexes: this compound acts as an axial ligand in cobalt(II) porphyrin complexes, influencing the electronic and structural properties of the resulting compound. [, ]
Q5: How does the coordination of this compound affect the properties of metal complexes?
A5: Coordination of this compound influences several properties of metal complexes:
- Electronic Properties: The π-acceptor character of this compound can impact the electronic spectra and redox potentials of the complexes. [, , ]
- Structural Properties: Depending on its coordination mode, this compound can induce various structural motifs, ranging from polymeric chains to layered structures. [, ]
- Magnetic Properties: this compound can mediate magnetic interactions between metal centers in coordination polymers, as observed in a manganese-based system. []
Q6: What are the catalytic applications of this compound?
A6: this compound has shown promise in various catalytic applications:
- Hydroboration of alkenes: It serves as a catalyst in the anti-Markovnikov selective hydroboration of alkenes with bis(pinacolato)diboron, providing an efficient route to alkylboronates. []
- Degradation of methylene blue dye: Cobalt(II) porphyrin complexes containing this compound exhibit catalytic activity in the degradation of methylene blue dye, highlighting potential applications in environmental remediation. [, ]
- Reductive coupling reactions: this compound participates in metal-free reductive coupling reactions with para-quinone methides and aliphatic aldehydes/ketones, mediated by pyridine-boryl radicals, offering a novel approach for synthesizing valuable organic compounds. [, ]
Q7: What is the proposed mechanism for the this compound-catalyzed hydroboration of alkenes?
A7: A radical mechanism is proposed, involving the formation of a this compound-ligated boryl radical. This radical species then reacts with the alkene, leading to the formation of the desired alkylboronate product. []
Q8: How is computational chemistry employed in studying this compound and its derivatives?
A8: Computational methods contribute significantly to understanding the properties and reactivity of this compound:
- Ab Initio Calculations: These calculations help determine the electronic structure and properties of this compound, including its lowest triplet state. []
- Density Functional Theory (DFT) Calculations: DFT calculations are valuable for studying the interactions between this compound and other molecules, including its role in halogen bonding and radical coupling reactions. [, ]
- Molecular Dynamics (MD) Simulations: MD simulations can provide insights into the solubility behavior of this compound in different solvents. []
Q9: How do structural modifications of this compound impact its activity?
A9: Substitutions on the pyridine ring of this compound significantly influence its properties and reactivity:
- Electron-donating groups: Methoxy substitution at the 4-position of the pyridine ring enhances the spin switching efficiency in nickel(II) porphyrin complexes. []
- Electron-withdrawing groups: The presence of a cyano group at the 4-position impacts the coordination chemistry and spectroscopic properties of the molecule. [, , ]
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